N-butyl-2-[4-[2,4,6-tri(propan-2-yl)phenyl]sulfonylpiperazin-1-yl]acetamide

• IUPAC Name: N-butyl-2-[4-[2,4,6-tri(propan-2-yl)phenyl]sulfonylpiperazin-1-yl]acetamide
• InChI: InChI=1S/C25H43N3O3S/c1-8-9-10-26-24(29)17-27-11-13-28(14-12-27)32(30,31)25-22(19(4)5)15-21(18(2)3)16-23(25)20(6)7/h15-16,18-20H,8-14,17H2,1-7H3,(H,26,29)
• InChI Key: UQEGBXXEVRYVQT-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CN1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2C(C)C)C(C)C)C(C)C
• Molecular Formula: C25H43N3O3S
• Molecular Weight: 465.7 g/mol

Description

N-butyl-2-[4-[2,4,6-tri(propan-2-yl)phenyl]sulfonylpiperazin-1-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BTPPA and belongs to the class of piperazine derivatives.

Scientific Research Applications

BTPPA has been extensively studied for its potential applications in various fields. One of the most promising areas of research is in the field of neuroscience. BTPPA has been shown to act as a selective antagonist of the 5-HT7 receptor, which is involved in the regulation of mood, cognition, and sleep. BTPPA has also been studied for its potential use in the treatment of schizophrenia and other psychiatric disorders.

Mechanism of Action

BTPPA acts as a selective antagonist of the 5-HT7 receptor, which is a G protein-coupled receptor that is expressed in various regions of the brain. The 5-HT7 receptor is involved in the regulation of various physiological processes, including mood, cognition, and sleep. By blocking the activity of this receptor, BTPPA may have a modulatory effect on these processes.
Biochemical and Physiological Effects:
BTPPA has been shown to have a modulatory effect on various physiological processes. In animal studies, BTPPA has been shown to improve cognitive function and reduce anxiety-like behavior. BTPPA has also been shown to have antipsychotic effects in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of BTPPA is its selectivity for the 5-HT7 receptor. This allows for more precise modulation of this receptor, without affecting other receptors in the brain. However, one of the limitations of BTPPA is its relatively low potency, which may require higher doses to achieve the desired effect.

Future Directions

There are several future directions for research on BTPPA. One area of research is in the development of more potent and selective 5-HT7 receptor antagonists. Another area of research is in the investigation of the role of the 5-HT7 receptor in various physiological processes, including mood, cognition, and sleep. Additionally, BTPPA may have potential applications in the treatment of other psychiatric disorders, such as depression and anxiety disorders.
In conclusion, BTPPA is a promising compound that has potential applications in various fields, particularly in the field of neuroscience. Further research is needed to fully understand the mechanism of action of BTPPA and its potential applications in the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of BTPPA involves the reaction of piperazine with 2,4,6-tri(propan-2-yl)phenylsulfonyl chloride, followed by the addition of butylamine and acetic anhydride. The resulting product is purified through recrystallization. This method has been reported to yield BTPPA with a purity of over 99%.